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Compound of Interest

Compound Name: CALP2 TFA

Cat. No.: B561560

For Researchers, Scientists, and Drug Development Professionals

Introduction

CALP2 (Calcium-like Peptide 2) is a cell-permeable calmodulin (CaM) antagonist that plays a
crucial role in cellular signaling research.[1] It binds to the EF-hand/Ca2+-binding site of
calmodulin, thereby inhibiting CaM-dependent phosphodiesterase activity and increasing
intracellular calcium concentrations.[1] CALPZ2 is also a potent activator of alveolar
macrophages and an inhibitor of adhesion and degranulation.[1] This document provides
detailed protocols for the preparation, storage, and handling of CALP2 Trifluoroacetate (TFA)
salt stock solutions for various experimental applications.

Data Presentation

Quantitative data for CALP2 TFA is summarized in the table below.
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Parameter Value Source
Molecular Weight 1471.72 g/mol [1]
Formula C70H105F3N14015S [1]
Appearance White to off-white solid [1]

Val-Lys-Phe-Gly-Val-Gly-Phe-
Sequence [1]
Lys-Val-Met-Val-Phe

Solubility in DMSO 50 mg/mL (33.97 mM) [1]
N -80°C for 2 years; -20°C for 1
Storage of Lyophilized Powder [1]
year

) -80°C for 6 months; -20°C for 1
Storage of Stock Solution [1]
month

Experimental Protocols

Protocol 1: Preparation of a High-Concentration CALP2
TFA Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of CALP2 TFA in
Dimethyl Sulfoxide (DMSQO). DMSO is a common solvent for hydrophobic peptides.[2][3]

Materials:

e CALP2 TFA, lyophilized powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
» Sterile, low-adhesion microcentrifuge tubes

o Calibrated precision pipettes and sterile, low-retention tips

» Vortex mixer

e Microcentrifuge
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Procedure:

» Equilibration: Before opening, allow the vial of lyophilized CALP2 TFA to equilibrate to room
temperature for at least 20-30 minutes in a desiccator.[2][4] This prevents condensation of
atmospheric moisture, which can affect the peptide's stability and accurate weighing.[4]

o Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to
ensure all the lyophilized powder is at the bottom of the vial.[5]

e Solvent Addition: Using a calibrated pipette with a sterile, low-retention tip, add the required
volume of anhydrous DMSO to the vial to achieve the desired stock concentration. For
example, to prepare a 10 mM stock solution from 1 mg of CALP2 TFA (MW: 1471.72), you
would add 67.95 pyL of DMSO. It is recommended to start with a small amount of solvent to
ensure the peptide dissolves completely before adding the remaining volume.[6]

o Dissolution: Gently vortex or swirl the vial to dissolve the peptide.[6][7] If necessary,
sonication in a water bath for a few minutes can aid in dissolving larger particles, but avoid
excessive heating.[4][8] The solution should be clear and free of particulates.

 Aliquoting: Once the peptide is fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, low-adhesion microcentrifuge tubes.[2][9] This minimizes the number
of freeze-thaw cycles, which can degrade the peptide.[9]

o Storage: Store the aliquots in a tightly sealed container at -20°C or -80°C, protected from
light.[2][10] For long-term storage, -80°C is recommended.[9][10]

Protocol 2: Preparation of Aqueous Working Solutions

For many biological experiments, the final concentration of DMSO must be kept low (typically
<0.5%) to avoid solvent-induced artifacts. This protocol describes the dilution of the DMSO
stock solution into an aqueous buffer.

Materials:
e CALP2 TFA stock solution in DMSO (from Protocol 1)

» Sterile aqueous buffer of choice (e.g., PBS, HBSS, cell culture medium), pH 5-7[2]
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» Sterile, low-adhesion microcentrifuge tubes

» Calibrated precision pipettes and sterile, low-retention tips

Procedure:

Thawing: Thaw a single aliquot of the CALP2 TFA DMSO stock solution at room
temperature.

 Dilution: Add the aqueous buffer to the desired final volume. It is crucial to add the buffer to
the DMSO stock solution slowly, while gently mixing, to prevent the peptide from precipitating
out of solution.[6]

o Final Concentration: Ensure the final concentration of DMSO is compatible with your
experimental system.

o Use Immediately: It is recommended to prepare aqueous working solutions fresh for each
experiment and use them immediately, as peptides are less stable in aqueous solutions.[4]
[10]

Visualizations
CALP2 TFA Stock Solution Preparation Workflow
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Workflow for Preparing CALP2 TFA Stock Solution

Preparation

Start: Lyophilized CALP2 TFA

l

Equilibrate vial to room temperature
in a desiccator

l

Centrifuge vial to pellet powder

l

Add anhydrous DMSO to desired concentration

l

Gently vortex or sonicate to dissolve

Stofage

Aliguot into single-use tubes

,

Store at -20°C or -80°C, protected from light

End: Ready-to-use stock solution

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

CALP2 Inhibition of Calmodulin-Mediated Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. Best Practices for Peptide Storage and Handling [genosphere-biotech.com]
o 3. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
e 4. bachem.com [bachem.com]

e 5. Reconstitution & Storage Instructions | Aviva Systems Biology | Avivasysbio.com
[avivasysbio.com]

» 6. verifiedpeptides.com [verifiedpeptides.com]

e 7. uk-peptides.com [uk-peptides.com]

e 8. bachem.com [bachem.com]

e 9. sigmaaldrich.com [sigmaaldrich.com]

e 10. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]

 To cite this document: BenchChem. [Application Notes and Protocols for CALP2 TFA Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561560#preparing-calp2-tfa-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b561560?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/calp2-tfa.html
https://www.genosphere-biotech.com/technical-notes/custom-peptides/storage-handling/
https://www.creative-peptides.com/resources/guidelines-for-peptide-dissolving.html
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.avivasysbio.com/technical-resources/protocols-procedures/reconstitution-storage-instructions
https://www.avivasysbio.com/technical-resources/protocols-procedures/reconstitution-storage-instructions
https://verifiedpeptides.com/knowledge-hub/how-to-reconstitute-lyophilized-peptides-best-practices/
https://www.uk-peptides.com/reconstituting-for-peptides
https://www.bachem.com/knowledge-center/technical-notes/peptide-solubility/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.sb-peptide.com/support/handling-storage/
https://www.benchchem.com/product/b561560#preparing-calp2-tfa-stock-solution-for-experiments
https://www.benchchem.com/product/b561560#preparing-calp2-tfa-stock-solution-for-experiments
https://www.benchchem.com/product/b561560#preparing-calp2-tfa-stock-solution-for-experiments
https://www.benchchem.com/product/b561560#preparing-calp2-tfa-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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